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Compound of Interest

Compound Name: Cedrenyl acetate

Cat. No.: B3366630 Get Quote

An In-depth Technical Guide to Cedrenyl Acetate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Cedrenyl acetate is a sesquiterpenoid ester valued for its characteristic woody and sweet

aroma. It is a notable component in the fragrance and perfumery industries. This technical

guide provides a comprehensive overview of its chemical structure, properties, and synthesis,

with a focus on providing detailed information for scientific and research applications.

It is crucial to distinguish between two often-confused compounds: Cedrenyl acetate (CAS

1405-92-1) and Cedryl acetate (CAS 77-54-3). While their names are frequently used

interchangeably in commercial contexts, they are distinct chemical entities with different

molecular formulas and structures. This guide will focus on Cedrenyl acetate (C17H26O2)

while providing comparative data for Cedryl acetate (C17H28O2) where relevant.[1][2]

Chemical Structure and Identification
Cedrenyl acetate possesses a complex tricyclic structure characteristic of sesquiterpenoids.

Cedrenyl acetate (CAS 1405-92-1)

IUPAC Name: [(1S,2R,5S,7R)-2,6,6-trimethyl-8-tricyclo[5.3.1.0¹,⁵]undec-8-enyl]methyl

acetate[1]
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Molecular Formula: C17H26O2[1][2][3]

Synonyms: Cedrenol, acetate; cedr-8-en-15-yl acetate[1][2]

Image of the chemical structure of Cedrenyl acetate:

(A 2D chemical structure image of Cedrenyl acetate would be placed here in a real document)

Physicochemical Properties
The following tables summarize the key physicochemical properties of Cedrenyl acetate and,

for comparison, Cedryl acetate.

Table 1: Chemical Identifiers

Property Cedrenyl acetate Cedryl acetate

CAS Number 1405-92-1[1][2][3][4][5][6][7] 77-54-3[8][9]

Molecular Formula C17H26O2[1][2][3] C17H28O2[8][9]

Molecular Weight 262.39 g/mol [3] 264.41 g/mol [8]

InChIKey
AICQDCHSUWFHCC-

ZUFFMMDNSA-N[1]
Not Available

Table 2: Physical Properties
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Property Cedrenyl acetate Cedryl acetate

Appearance
Pale yellow clear oily liquid to

solid (est)[3]

White solid or colorless to pale

yellow liquid[8]

Odor
Woody, cedar, peanut, waxy,

vetiver[3]

Woody, cedar-like with sweet

and balsamic undertones[10]

Boiling Point
332.00 to 333.00 °C @ 760.00

mm Hg[6]
>200 °C[8]

Melting Point Not Available 45 °C[8]

Flash Point
> 199.00 °F TCC (> 92.78 °C)

[3]
94 °C (201.2 °F)[8]

Density
0.987 to 0.997 g/cm³ @ 20°C

(est)
0.99 g/cm³[8]

Refractive Index 1.491 to 1.501 @ 20.00 °C[3] 1.491 - 1.503 @ 20°C[8]

Table 3: Solubility

Solvent Cedrenyl acetate Cedryl acetate

Water 0.6203 mg/L @ 25 °C (est)[3] Insoluble

Alcohol Soluble[3] Soluble in ethanol

Spectroscopic Data
Experimental spectroscopic data for Cedrenyl acetate (CAS 1405-92-1) is not readily available

in public databases. The following information is based on predictions and data for the closely

related Cedryl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR: No experimental data for Cedrenyl acetate (CAS 1405-92-1) was found.

Some databases offer NMR prediction tools.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.thegoodscentscompany.com/data/rw1000921.html
https://www.scentree.co/en/Cedryl_acetate.html
https://www.thegoodscentscompany.com/data/rw1000921.html
https://www.benchchem.com/pdf/Synthesis_of_Cedryl_Acetate_from_Cedrol_A_Technical_Guide.pdf
http://www.perflavory.com/docs/doc1000921.html
https://www.scentree.co/en/Cedryl_acetate.html
https://www.scentree.co/en/Cedryl_acetate.html
https://www.thegoodscentscompany.com/data/rw1000921.html
https://www.scentree.co/en/Cedryl_acetate.html
https://www.scentree.co/en/Cedryl_acetate.html
https://www.thegoodscentscompany.com/data/rw1000921.html
https://www.scentree.co/en/Cedryl_acetate.html
https://www.thegoodscentscompany.com/data/rw1000921.html
https://www.thegoodscentscompany.com/data/rw1000921.html
https://www.benchchem.com/product/b3366630?utm_src=pdf-body
https://www.benchchem.com/product/b3366630?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1000921.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3366630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared (IR) Spectroscopy:

No experimental IR spectra for Cedrenyl acetate (CAS 1405-92-1) were found in the

conducted searches.

Mass Spectrometry (MS):

No experimental mass spectra for Cedrenyl acetate (CAS 1405-92-1) were found in the

conducted searches.

Synthesis of a Related Compound: Cedryl Acetate
While a specific protocol for Cedrenyl acetate is not available, the synthesis of the closely

related Cedryl acetate from Cedrol is well-documented and provides a representative

experimental procedure. The most common method is the esterification of cedrol with acetic

anhydride.

Reaction: Cedrol + Acetic Anhydride → Cedryl Acetate + Acetic Acid

Experimental Protocol: Acetylation of Cedrol
Materials:

Cedrol

Acetic Anhydride

Pyridine (anhydrous)

Toluene

Dichloromethane (or Ethyl Acetate)

1 M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)
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Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere

(e.g., Argon), dissolve cedrol (1.0 equivalent) in anhydrous pyridine (5-10 mL per mmol of

cedrol).

Cool the solution to 0 °C in an ice bath.

Slowly add acetic anhydride (1.5 equivalents) to the cooled solution.

Allow the reaction mixture to warm to room temperature and stir until the reaction is

complete. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the cedrol is consumed, quench the reaction by the careful addition of methanol.

Remove the pyridine by co-evaporation with toluene under reduced pressure.

Dilute the residue with dichloromethane or ethyl acetate and wash successively with 1 M

HCl, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under

reduced pressure.

Purify the crude product by silica gel column chromatography to yield pure cedryl acetate.

Logical Relationships and Workflows
The synthesis of Cedryl acetate can be visualized as a straightforward workflow.
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Synthesis of Cedryl Acetate

Reactants

Process

Products

Cedrol

Esterification in Pyridine

Acetic Anhydride

Aqueous Workup

Quench with Methanol

Column Chromatography

Cedryl Acetate

Click to download full resolution via product page

Caption: Synthesis workflow for Cedryl Acetate.

Conclusion
This technical guide has provided a detailed overview of the chemical structure, properties, and

a representative synthesis of Cedrenyl acetate. The critical distinction between Cedrenyl
acetate and Cedryl acetate has been highlighted to ensure clarity in scientific communication

and research. While a lack of publicly available experimental spectroscopic data for Cedrenyl
acetate (CAS 1405-92-1) is a current limitation, the information provided herein serves as a
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valuable resource for researchers, scientists, and professionals in the field of drug

development and fragrance chemistry. Further research to obtain and publish the experimental

spectral data of pure Cedrenyl acetate is highly encouraged to enrich the scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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